Cas no 33064-37-8 (4-Chloro-1H-pyrazole-5-carboxamide)

• Product Name: 4-Chloro-1H-pyrazole-5-carboxamide
• CAS No: 33064-37-8
• MF: C₄H₄ClN₃O
• MW: 145.547059059143
• MDL: MFCD15146442
• CID: 4712816
• PubChem ID: 46318315
• Update Time: 2025-08-03

4-Chloro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-pyrazole-5-carboxamide
• 4-chloro-1H-pyrazole-3-carboxamide
• 4-chloro-2H-pyrazole-3-carboxamide
• FCH924750
• 1H-pyrazole-5-carboxamide, 4-chloro-
• LS-04180
• DTXSID301298233
• EN300-7024033
• MFCD15146442
• AKOS005174151
• 33064-37-8
• SY322750
• SCHEMBL2591837
• ALBB-013433
• E79873
• SCHEMBL15651802
• 4-Chloro-1H-pyrazole-5-carboxamide

• MDL： MFCD15146442
• Inchi： 1S/C4H4ClN3O/c5-2-1-7-8-3(2)4(6)9/h1H,(H2,6,9)(H,7,8)
• InChI Key： BSRADBHDGBSUDE-UHFFFAOYSA-N
• SMILES： ClC1C=NNC=1C(N)=O

Computed Properties

• Exact Mass: 145.0042895g/mol
• Monoisotopic Mass: 145.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 0.1

Additional information on 4-Chloro-1H-pyrazole-5-carboxamide

4-Chloro-1H-pyrazole-5-carboxamide (CAS No. 33064-37-8): A Comprehensive Overview

The compound 4-Chloro-1H-pyrazole-5-carboxamide, identified by the CAS registry number 33064-37-8, is a notable chemical entity within the realm of organic chemistry. This compound belongs to the broader category of pyrazole derivatives, which have garnered significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-Chloro-1H-pyrazole-5-carboxamide consists of a pyrazole ring substituted with a chlorine atom at the 4-position and a carboxamide group at the 5-position, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Chloro-1H-pyrazole-5-carboxamide. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also reduce reaction times, making them more suitable for large-scale industrial applications. The incorporation of green chemistry principles in these synthetic routes has further contributed to the sustainability of its production.

The application of 4-Chloro-1H-pyrazole-5-carboxamide spans across multiple disciplines. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. Its ability to modulate key cellular pathways makes it a valuable asset in drug discovery programs.

In addition to its pharmaceutical applications, 4-Chloro-1H-pyrazole-5-carboxamide has found utility in agrochemicals. It has been investigated as a component in herbicides and fungicides due to its ability to inhibit specific enzymes involved in plant and microbial metabolism. Recent research has focused on improving its bioavailability and reducing environmental impact, aligning with global efforts toward sustainable agriculture.

The toxicological profile of 4-Chloro-1H-pyrazole-5-carboxamide is another area of active investigation. Regulatory agencies require comprehensive safety assessments for chemicals used in pharmaceuticals and agrochemicals. Recent studies have evaluated its acute and chronic toxicity profiles, with findings indicating that it exhibits low toxicity when administered at recommended doses. These studies are crucial for ensuring safe handling and use across various industries.

Looking ahead, the future of 4-Chloro-1H-pyrazole-5-carboxamide lies in its potential for further functionalization and application diversification. Researchers are exploring novel ways to incorporate this compound into advanced materials, such as stimuli-responsive polymers and nanomaterials. Its unique chemical properties make it an ideal candidate for such innovations, opening up new avenues for technological advancements.

In conclusion, 4-Chloro-1H-pyrazole-5-carboxamide (CAS No. 33064-37) stands as a testament to the progress made in synthetic chemistry and its applications across various fields. With ongoing research focusing on its synthesis optimization, application expansion, and safety evaluation, this compound is poised to play an increasingly significant role in both academic and industrial settings.